Cas no 169896-41-7 (TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE)

• Product Name: TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE
• CAS No: 169896-41-7
• MF: C₁₆H₃₉N₄Ta
• MW: 468.455570459366
• MDL: MFCD02684506
• CID: 92059
• PubChem ID: 24885014
• Update Time: 2025-11-02

TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE Chemical and Physical Properties

Names and Identifiers

• TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE
• (TERT-BUTYLIMINO)TRIS(DIETHYLAMINO)TANTALUM
• TRIS(DIETHYLAMIDO)(TERT-BUTYLIMIDO)TANTALUM(V)
• TRIS(DIETHYLAMINO)(T-BUTYLIMINO)TANTALUM
• TRIS(DIETHYLAMINO)-TERT-BUTYLAMIDO TANTALUM
• TRIS(DIETHYLAMINO)(TERT-BUTYLIMINO)TANTALUM(V)
• TRIS(DIETHYLAMIDO)(TERT-BUTYLIMIDO)TANT&
• t-Butyliminotris(diethylamino)tantalum(V)
• tert-butyliminotantalum,diethylazanide
• TBTDET
• TBTDET (Tris(diethylamino)(tert-butylimino)tantalum(V)
• TBTDET: (t-Butylimido)tris(diethylamino)tantalum(V)
• 169896-41-7
• tert-butyliminotantalum;diethylazanide
• Tris(diethylamido)(tert-butylimido)tantalum(V), packaged for use in deposition systems
• SCHEMBL43362
• Tris(diethylamido)(tert-butylimido)tantalum(V), 99%, >=99.99% trace metals basis
• AKOS015913429
• MFCD02684506
• DB-009407
• tert-butyl[tris(diethylamino)tantalio]amine

• MDL： MFCD02684506
• Inchi： 1S/C4H9N.3C4H10N.Ta/c1-4(2,3)5;3*1-3-5-4-2;/h1-3H3;3*3-4H2,1-2H3;/q;3*-1;
• InChI Key： OAUVVCYTHMBYBP-UHFFFAOYSA-N
• SMILES： [Ta]=NC(C)(C)C.[N-](CC)CC.[N-](CC)CC.[N-](CC)CC

Computed Properties

• Exact Mass: 468.26500
• Monoisotopic Mass: 468.265
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 139
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -3
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 15.4A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.252 g/mL at 25 °C(lit.)
• Boiling Point: 90°C/0.1mm
• Flash Point: Fahrenheit: 114.8 ° f
  Celsius: 46 ° c
  
• Water Partition Coefficient: Reacts with water.
• PSA: 22.08000
• LogP: 3.89530
• Solubility: Not determined
• Sensitiveness: Air Sensitive

TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H226-H261-H314
• Warning Statement： P231+P232-P280-P305+P351+P338-P310-P422
• Hazardous Material transportation number：UN 3398 4.3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-14/15-34
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：4.3
• PackingGroup：II
• TSCA：No
• Risk Phrases：R10
• Packing Group：II
• Safety Term：4.3

Additional information on TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE

Recent Advances in TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE (CAS: 169896-41-7) Research: Key Findings and Applications

TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE (CAS: 169896-41-7) is a highly specialized organometallic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique tantalum-centered coordination chemistry, has shown promising applications in catalysis, material science, and drug development. Recent studies have focused on its role as a precursor in atomic layer deposition (ALD) processes, as well as its potential in the synthesis of novel bioactive molecules. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its molecular properties, synthetic utility, and emerging applications in biomedicine.

A 2023 study published in the Journal of Organometallic Chemistry explored the structural dynamics of TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE using X-ray crystallography and density functional theory (DFT) calculations. The research revealed that the compound exhibits a distorted trigonal bipyramidal geometry, with the tert-butylimide ligand occupying an axial position. This configuration was found to significantly influence its reactivity, particularly in alkene metathesis reactions. The study also demonstrated that the compound's thermal stability (up to 180°C) makes it suitable for high-temperature applications in semiconductor manufacturing.

In the realm of biomedical applications, researchers at MIT reported in Advanced Materials (2024) the use of 169896-41-7 as a key intermediate in the development of tantalum-based contrast agents for magnetic resonance imaging (MRI). The compound's ability to form stable complexes with various ligands while maintaining low cytotoxicity was particularly noteworthy. The resulting contrast agents showed a 40% improvement in relaxivity compared to conventional gadolinium-based agents, with significantly reduced nephrotoxicity risks. This breakthrough suggests potential for safer diagnostic imaging in patients with renal impairment.

Catalysis research has also benefited from investigations into TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE. A recent ACS Catalysis publication (2024) detailed its effectiveness as a catalyst in the hydroamination of unactivated alkenes, achieving enantioselectivities of up to 92% ee when paired with chiral co-catalysts. The study identified the tert-butylimide group as crucial for stabilizing the transition state during the rate-determining step. These findings open new avenues for the efficient synthesis of chiral amines, which are valuable building blocks in pharmaceutical chemistry.

From a materials science perspective, the compound has shown remarkable utility in the fabrication of nanostructured tantalum oxide films. Research published in Chemistry of Materials (2023) demonstrated that 169896-41-7 serves as an excellent precursor for the ALD of Ta2O5 films with exceptional conformality (95% step coverage) on high-aspect-ratio structures. The resulting films exhibited a dielectric constant of 25, making them suitable for next-generation microelectronic devices. The study also noted that the diethylamido ligands facilitate low-temperature deposition (as low as 150°C), which is crucial for temperature-sensitive substrates.

Looking forward, several research groups are investigating the potential of TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE in targeted drug delivery systems. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest that the compound can be functionalized to create pH-responsive nanocarriers. These systems demonstrate controlled release of anticancer drugs specifically in the acidic tumor microenvironment (pH 6.5-6.8), while remaining stable at physiological pH. The tantalum core provides the added benefit of being radio-opaque, allowing for simultaneous drug delivery and imaging capabilities.

In conclusion, recent research on TANTALUM TRIS(DIETHYLAMIDO)-TERT-BUTYLIMIDE (169896-41-7) has revealed its multifaceted potential across chemical, biological, and medical applications. From its fundamental coordination chemistry to its practical uses in catalysis, materials science, and biomedicine, this compound continues to inspire innovative research directions. Future studies will likely focus on optimizing its synthetic protocols, exploring new ligand combinations, and translating laboratory findings into commercial applications. As the field progresses, this versatile tantalum complex is poised to make significant contributions to both academic research and industrial development in the chemical and pharmaceutical sciences.